1-Isobutyl-1H-imidazo[4,5-c]quinoline
Overview
Description
1-Isobutyl-1H-imidazo[4,5-c]quinoline is a chemical compound with the molecular formula C14H15N3. It is also known by other names such as Desamino Imiquimod and 1-(2-methylpropyl)imidazo[4,5-c]quinoline . The molecular weight of this compound is 225.29 g/mol .
Synthesis Analysis
The synthesis of this compound and its derivatives has been a subject of research. For instance, a study discovered a series of imidazo[4,5-c]quinoline derivatives that potently and simultaneously inhibited two primary proinflammatory signaling pathways JAK/STAT and NF-κB .
Molecular Structure Analysis
The 1H-imidazo[4,5-c]quinoline ring system in this compound is essentially planar . The C-N-C-C torsion angles formed between this ring system and the isobutyl unit are -99.77 (16) and 79.71 (17)° .
Chemical Reactions Analysis
This compound has been found to inhibit multiple proinflammatory signaling pathways, including JAK/STAT and NF-κB . This suggests that it may have potential applications in the treatment of conditions characterized by inflammation.
Physical and Chemical Properties Analysis
This compound has a molecular weight of 225.29 g/mol. Its molecular formula is C14H15N3 . The compound is solid at room temperature .
Scientific Research Applications
Crystal Structure Analysis : The crystal structure of certain derivatives, like 1-Isobutyl-4-methoxy-1H-imidazo[4,5-c]quinoline, reveals their planar nature and specific torsion angles, which can be crucial for understanding their reactivity and interaction with other molecules (Fun et al., 2011).
Pharmaceutical Quality Control : These compounds are identified as impurities in pharmaceutical products like imiquimod, an immune response modifier used to treat certain skin diseases. High-performance liquid chromatography methods are developed to quantify these impurities in drug production (Patrudu, 2020).
Anticancer Activity : Derivatives, such as those synthesized from EAPB0203, a structurally similar compound to imiquimod, have shown antiproliferative effects against various cancer cell lines. This indicates their potential as anticancer agents (Kaneko et al., 2020).
Chemical Synthesis : Various studies focus on the synthesis of these compounds and their derivatives, indicating their importance in medicinal chemistry and drug development. For example, research on the synthesis of 1-{4-((1-Isobutyl-1H-imidazo[4,5-c]quinolin-4yl)amino)phenyl}ethanone provides insights into new methods of creating imiquimod derivatives (Viveka et al., 2012).
PI3K/PKB-Pathway Inhibition : Imidazo[4,5-c]quinoline derivatives have been found to be effective modulators of the phosphatidylinositol 3-kinase/protein kinase B (PI3K/PKB) pathway, leading to clinical development candidates for treating various diseases (Stauffer et al., 2008).
Antimicrobial and Anticancer Properties : Certain derivatives have shown promising results as antibacterial and anticancer agents, supporting the continuous exploration of this chemical framework in developing new therapeutic agents (Kayarmar et al., 2014).
Interferon Production Induction : Some 1H-imidazo-[4,5-c]quinolines are found to induce the production of cytokines, especially interferon (IFN), which is significant in developing treatments for viral infections and certain skin cancers (Gerster et al., 2005).
Mechanism of Action
Future Directions
The discovery of the anti-inflammatory potential of 1-Isobutyl-1H-imidazo[4,5-c]quinoline and its derivatives suggests promising future directions for research. These compounds could potentially be developed into effective treatments for inflammatory bowel disease (IBD) and other conditions characterized by inflammation .
Properties
IUPAC Name |
1-(2-methylpropyl)imidazo[4,5-c]quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3/c1-10(2)8-17-9-16-13-7-15-12-6-4-3-5-11(12)14(13)17/h3-7,9-10H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXYOCSTZCULCAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=NC2=C1C3=CC=CC=C3N=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20465455 | |
Record name | 1-Isobutyl-1H-imidazo[4,5-c]quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20465455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
99010-24-9 | |
Record name | Deaminoimiquimod | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0099010249 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Isobutyl-1H-imidazo[4,5-c]quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20465455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DEAMINOIMIQUIMOD | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GLE3AF1XOT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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